Whitepaper: Physicochemical Profiling and Synthetic Utility of 2,4,6-Trimethyl-3-phenoxyaniline (CAS 807262-85-7)
Whitepaper: Physicochemical Profiling and Synthetic Utility of 2,4,6-Trimethyl-3-phenoxyaniline (CAS 807262-85-7)
Executive Summary
2,4,6-Trimethyl-3-phenoxyaniline (CAS 807262-85-7) is a highly functionalized, sterically hindered aromatic amine that serves as a critical intermediate in the synthesis of advanced polymers, azo dyes, and pharmaceutical active ingredients. This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, and self-validating synthetic workflows. Designed for researchers and drug development professionals, this document bridges theoretical chemical dynamics with practical, bench-ready methodologies.
Structural Dynamics & Physicochemical Profiling
Understanding the physical behavior of 2,4,6-Trimethyl-3-phenoxyaniline requires analyzing the steric interplay between its substituents. The central aniline ring is heavily substituted, featuring three methyl groups, a primary amine, and a bulky phenoxy ether linkage.
Quantitative Data Summary
The following table summarizes the core chemical and physical properties derived from authoritative chemical databases [1] [2]:
| Property | Value |
| CAS Number | 807262-85-7 |
| Molecular Formula | C₁₅H₁₇NO |
| Molecular Weight | 227.30 g/mol |
| Exact Mass | 227.131 Da |
| Appearance | Pale yellow oily liquid |
| Boiling Point | ~250 °C |
| XLogP3 | 3.9 |
| Topological Polar Surface Area (TPSA) | 35.2 Ų |
| Hydrogen Bond Donors / Acceptors | 1 / 2 |
| Solubility | Soluble in EtOH, DCM; Insoluble in H₂O |
Causality of Physical State and Solubility
Unlike many primary aromatic amines which crystallize readily, 2,4,6-Trimethyl-3-phenoxyaniline presents as a pale yellow oily liquid at room temperature.
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Causality: The steric clash between the ortho-methyl groups and the bulky phenoxy substituent severely restricts bond rotation. This forces the two aromatic rings into an orthogonal, non-planar conformation. This structural irregularity disrupts intermolecular π−π stacking, preventing the formation of a stable crystal lattice and depressing the melting point.
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Lipophilicity: The high XLogP3 (3.9) and low TPSA (35.2 Ų) dictate its high lipophilicity. The hydrophobic bulk of the molecule heavily outweighs the polar contribution of the single amine group, explaining its complete insolubility in water and high affinity for organic solvents like dichloromethane (DCM).
Synthetic Methodology & Manufacturing Workflow
The industrial and laboratory-scale synthesis of this compound relies on a highly controlled two-step sequence: Electrophilic Aromatic Nitration followed by Catalytic Hydrogenation [2].
Figure 1: Two-step synthesis workflow for 2,4,6-Trimethyl-3-phenoxyaniline.
Protocol 1: Regioselective Nitration
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Objective: Introduce a nitro group to the pre-formed phenoxy-mesitylene core.
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Causality of Conditions: The nitrating mixture utilizes a precise ratio of 75-80 parts sulfuric acid to 20-25 parts nitric acid. Sulfuric acid acts as a dehydrating agent to generate the highly reactive nitronium ion ( NO2+ ). The temperature is strictly clamped at 20 °C . Allowing the temperature to spike would result in oxidative cleavage of the electron-rich phenoxy ether linkage and unwanted poly-nitration.
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Step-by-Step Execution:
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Charge the reactor with the phenoxy-mesitylene substrate dissolved in a non-reactive solvent (e.g., DCM).
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Cool the system to 15 °C.
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Add the mixed acid dropwise over 2 hours, maintaining the internal temperature strictly at 20 °C.
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Stir for an additional 4 hours.
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Self-Validation Checkpoint: Withdraw a 0.5 mL aliquot, quench in ice water, extract with DCM, and analyze via HPLC (UV at 254 nm). The protocol is validated to proceed only when the mono-nitro intermediate peak area is >95% and residual starting material is <1%.
Protocol 2: Catalytic Hydrogenation
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Objective: Reduce the nitro group to a primary amine without cleaving the ether bond.
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Causality of Conditions: A Nickel catalyst is strategically chosen over Palladium on Carbon (Pd/C). Pd/C carries a high risk of catalyzing the hydrogenolysis of the C-O phenoxy bond. Nickel, at elevated temperatures (90 °C to 170 °C) and pressures (1 to 3 MPa), selectively and fully reduces the sterically hindered nitro group while leaving the ether linkage intact.
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Step-by-Step Execution:
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Transfer the purified nitro-intermediate to a high-pressure hydrogenation autoclave.
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Add the Nickel catalyst (10% w/w) and ethanol as the solvent.
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Purge the vessel with N2 (3x), followed by H2 (3x).
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Pressurize with H2 to 2.0 MPa and heat to 120 °C.
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Self-Validation Checkpoint: Monitor the pressure gauge. The reaction is a self-validating system: active reduction consumes H2 , causing a pressure drop. The reaction is deemed complete when the system pressure stabilizes and H2 consumption ceases for 30 consecutive minutes. Post-reaction LC-MS must confirm the mass shift to m/z 228.1 [M+H]+ with zero trace of the nitro precursor.
Reactivity & Downstream Applications
The unique steric environment of 2,4,6-Trimethyl-3-phenoxyaniline dictates its downstream utility in materials science and medicinal chemistry.
Diazotization for Azo Dyes
The primary amine can be converted into a diazonium salt under acidic conditions ( NaNO2 / HCl ).
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Mechanistic Insight: Typically, diazonium salts are highly unstable. However, the bulky ortho-methyl groups in this molecule provide significant steric shielding to the diazonium nitrogen. This prevents premature nucleophilic attack and degradation, resulting in an unusually stable diazonium intermediate. This stability allows for highly efficient coupling reactions with other aromatic compounds to synthesize vibrant, fade-resistant azo dyes and pigments [2].
Polymer Chemistry Building Block
In advanced materials, this compound acts as a bifunctional monomer for synthesizing polyoxadiazoles and polytriazoles .
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Mechanistic Insight: When incorporated into a polymer backbone, the asymmetric, sterically hindered phenoxy group introduces "free volume" between the polymer chains. This disrupts tight chain packing, drastically improving the solubility and processing characteristics of the resulting high-temperature plastics without sacrificing their thermal stability.
Analytical Characterization Protocol
To ensure batch-to-batch consistency and verify the integrity of the synthesized product, the following analytical workflow must be executed:
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LC-MS (Liquid Chromatography-Mass Spectrometry):
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Method: ESI+ mode, C18 column, Acetonitrile/Water gradient with 0.1% Formic Acid.
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Validation: A single major peak must elute, exhibiting an m/z of 228.1 [M+H]+ .
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¹H NMR (Proton Nuclear Magnetic Resonance):
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Method: 400 MHz, CDCl3 solvent.
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Validation: The spectrum must show a broad singlet integrating to 2 protons around δ 3.5-4.0 ppm, confirming the presence of the −NH2 group. The methyl groups will appear as distinct singlets due to the symmetry-breaking effect of the phenoxy ether, validating the regiochemistry of the substitution.
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DSC (Differential Scanning Calorimetry):
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Method: Ramp 10 °C/min from 25 °C to 300 °C under N2 .
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Validation: Confirms the boiling point near 250 °C and establishes the thermal degradation onset, ensuring the material is stable for high-temperature polymerization applications.
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References
- EvitaChem Product Specifications: 2,4,6-Trimethyl-3-phenoxyaniline (EVT-12669777)
- 807262-85-7, Benzenamine, 2,4,6-trimethyl-3-phenoxy- (9CI)
- Benzenamine, 2,4,6-trimethyl-3-phenoxy- (9CI)
